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Compound of Interest

Compound Name: CAY10526

cat. No.: B15602551

An In-Depth Technical Guide to CAY10526

Introduction

CAY10526 is a potent and selective inhibitor of microsomal prostaglandin E synthase-1
(mPGES-1), a key enzyme in the inflammatory pathway.[1] By selectively modulating the
expression of MPGES-1, CAY10526 effectively reduces the production of prostaglandin E2
(PGE2), a critical mediator of inflammation, pain, and cancer progression.[2][3] This targeted
mechanism of action, which does not affect the expression of cyclooxygenase-2 (COX-2),
makes CAY10526 a valuable tool for researchers in immunology, inflammation, and oncology.
[1][2][3] This guide provides a comprehensive overview of the molecular properties, mechanism
of action, and experimental applications of CAY10526 for professionals in scientific research
and drug development.

Molecular and Chemical Properties

The fundamental characteristics of CAY10526 are summarized below. This data is essential for
accurate experimental design, including solution preparation and dosage calculations.
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Property Value References
Molecular Formula C12H7BrOsS [L1121[31[4115]
Molecular Weight 311.15 g/mol [11[415]

CAS Number 938069-71-7 [11[2][3][4]

4-(benzo[b]thiophen-2-yI)-3-
Formal Name bromo-5-hydroxydihydrofuran- [2]
2(3H)-one

3-(1-benzothiophen-2-yl)-4-
Alternate Names bromo-2-hydroxy-2H-furan-5- [4]

one

Crystalline solid, Off-white to
Appearance [11[2]
yellow

Purity >98% [2][5]

DMF: 30 mg/mLDMSO: 30

- mg/mLDMSO:PBS (pH 7.2)
Solubility o _ [2]

(2:1): 0.5 mg/mLEthanol: 1

mg/mL

Mechanism of Action and Signaling Pathways

CAY10526 exerts its biological effects by inhibiting the production of PGE2 through the
selective downregulation of mMPGES-1 expression.[2] This leads to the modulation of multiple
downstream signaling pathways implicated in cell proliferation, apoptosis, and inflammation.

In T-cell lymphoma cells, CAY10526 has been shown to inhibit the JAK/STAT, TGF-/Smads3,
and PI3K/AKT signaling pathways, which are crucial for cell proliferation.[6][7] Treatment with
CAY10526 leads to a decrease in the expression of JAK1, JAK2, and phosphorylated STAT3
(pSTATS3), as well as a reduction in the phosphorylation of Smad3.[6][7] Furthermore, it has
been identified as an inhibitor of the NF-kB signaling pathway.[3] In melanoma cells, CAY10526
promotes apoptosis by inhibiting the YB-1 pathway, which results in reduced levels of anti-
apoptotic proteins BCL-2 and BCL-XL and increased levels of pro-apoptotic proteins BAX and
BAK, as well as cleaved caspase 3.[1][8]
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The inhibition of MPGES-1 by CAY10526 also has implications for the tumor
microenvironment. It can suppress the recruitment of myeloid-derived suppressor cells
(MDSCs) and restore T-cell immunity, thereby inhibiting lung metastasis.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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